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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate
CAS No.: 76-71-1
Cat. No.: B1582959
Get Quote
. J

Executive Summary & Chemical Context

Diethyl sec-butylethylmalonate (also known as Diethyl 2-(sec-butyl)-2-ethylmalonate) is a
disubstituted malonic ester.[1] In pharmaceutical development, it serves as the definitive
precursor to Butabarbital (5-sec-butyl-5-ethylbarbituric acid). Its purity is paramount; the
presence of mono-substituted intermediates (diethyl sec-butylmalonate) or unreacted starting
materials leads to inactive or toxic side-products in the subsequent condensation with urea.

This guide provides a self-validating spectroscopic framework to verify the identity of this
intermediate, focusing on the vibrational modes characteristic of the quaternary carbon center
and the specific ester environment.

Chemical Identity
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Parameter Detail
IUPAC Name Diethyl 2-(butan-2-yl)-2-ethylpropanedioate
CAS Number 76-71-1
Molecular Formula C13H2404
Molecular Weight 244.33 g/mol
Physical State Colorless liquid
Quaternary
Key Structural Feature -carbon (No acidic
-protons)

Experimental Configuration

To ensure reproducibility and high signal-to-noise ratios (SNR), the following experimental
parameters are recommended.

Sample Preparation[2][3][4][5]

o Technique: Attenuated Total Reflectance (ATR) is preferred for this liquid sample due to ease
of use and path length consistency.

e Crystal Material: Diamond or ZnSe (Zinc Selenide).
o Sample Volume: 10-20 uL (ensure full coverage of the evanescent wave active area).

e Neat Liquid: No solvent dilution is required. This eliminates solvent interference bands (e.g.,
CHCIs or CCla).

Instrument Parameters
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Parameter Setting Rationale

Covers fundamental stretching

Spectral Range 4000 — 600 cm™* _ _ ,
and fingerprint regions.
Sufficient to resolve ester
Resolution 4cmt carbonyl splitting without
excessive noise.
Balances SNR with throughput
Scans 32 or 64 ]
time.
o ] Minimizes side-lobes for strong
Apodization Blackman-Harris

carbonyl peaks.

Spectral Analysis & Assignment

The IR spectrum of diethyl sec-butylethylmalonate is dominated by the ester functionality
and the aliphatic alkyl chains. The absence of specific bands (OH, NH) is as critical as the
presence of expected bands.

Region 1: High-Frequency C-H Stretching (3000 - 2800
cm™?)

This region confirms the aliphatic backbone. As a saturated molecule, no bands should appear
above 3000 cm™1.

e 2960-2970 cm~1 (Strong): Asymmetric stretching of Methyl (—CHs) groups. The molecule
contains four methyl groups (two from ethyl esters, one from ethyl substituent, one from sec-
butyl), making this band intense.

e 2935 cm~* (Medium): Asymmetric stretching of Methylene (—-CH2-) groups.
e 2875 cm~t (Medium): Symmetric stretching of Methyl (-CHs) groups.

Diagnostic Insight: The intensity ratio of methyl-to-methylene bands is higher here than in
simple diethyl malonate due to the branched sec-butyl group adding methyl density.
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Region 2: The Carbonyl Zone (1750 - 1730 cm™?)

The most diagnostic feature of malonic esters is the carbonyl stretch.
e 1735+ 5 cm~ (Very Strong): C=0 Stretching.

o Band Shape: In disubstituted malonates, the two ester carbonyls are attached to a
qguaternary carbon. Steric crowding between the sec-butyl and ethyl groups can distort the
coplanarity, occasionally causing this band to broaden or split slightly compared to the
sharp singlet of diethyl malonate.

o Absence of Shift: If the band shifts significantly lower (<1700 cm~1), verify for hydrolysis
(carboxylic acid formation).

Region 3: The Fingerprint & C-O Stretching (1300 - 1000
cm™?)

Esters display two characteristic C-O stretches.

e 1200-1240 cm~1 (Strong): C—C(=0)-0 stretch (Acyl-oxygen). Often the strongest band in
the fingerprint region.

¢ 1030-1090 cm~1 (Strong): O—C—C stretch (Alkoxy-oxygen).

e 1380 cm~t (Medium): C—H Bending (Umbrella mode) of the methyl groups. The sec-butyl
group (containing a methyl on a methine) enhances this region.

Summary Table of Assighments
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Frequency (cm™?) Functional Group Vibrational Mode Diagnostic Value

Confirms saturated
2960-2970 Alkane (CHs)

(C-H) alky! chain.
1735 . (©=0) Primary identification;
ster (C= —
(C=0) check for broadening.
General aliphatic
1485 Alkane (CHz) (CHz) Scissoring confirmation.
Enhanced by sec-
1380 Alkane (CHs) (CHs) Bending butyl methyls.
Confirm ester linkage
1230 Ester (C-0) (C-C(=0)-0) integrity.
Confirm ethoxy group
1030 Ester (O-C) (O-CHz-)

integrity.

Quality Control & Impurity Profiling

In drug development, IR is a rapid "Go/No-Go" gate. You must distinguish the product from its
precursors.

Distinguishing from Diethyl Malonate (Starting Material)
o Diethyl Malonate: Possesses two acidic protons at the
-position (—CH2— between carbonyls).

o Target (Disubstituted): Quaternary

-carbon (No protons).

» IR Difference: While subtle, diethyl malonate often shows a weak combination band or
overtone related to the enolizable protons, but the most obvious difference is in the
Fingerprint Region (1400-600 cm~1). The substitution of hydrogen with heavy alkyl groups
(ethyl, sec-butyl) shifts skeletal bending modes to lower frequencies and alters the intensity
profile of the 1100-1300 cm~? bands.
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Distinguishing from Mono-substituted (Diethyl sec-
butylmalonate)

o Impurity: Contains a tertiary
-hydrogen.

e Target: No
-hydrogen.

 Differentiation: The mono-substituted impurity is less sterically crowded. The target
molecule's quaternary center introduces steric strain that may slightly elevate the C=0
frequency or broaden the band. (Note: NMR is the gold standard here, but IR serves as a
preliminary check for gross contamination).

Moisture & Hydrolysis

o Water: Broad band at ~3400 cm~* (O-H stretch).

o Hydrolysis (Acid): Broad band 2500—-3300 cm~* (O-H stretch of carboxylic acid) and shift of
C=01to~1710 cm™1.

Synthesis & Analytical Workflow Diagrams
Synthesis Pathway (Context)

The following diagram illustrates the creation of the target molecule and its conversion to
Butabarbital.

Diethyl Malonate Step 1: Alkylation Diethyl ethylmalonate Step 2: Alkylation Diethyl sec-butylethylmalonate Step 3: Condensation Butabarbital
(Starting Material) (+ Ethyl Bromide) (Intermediate) (+ sec-Butyl Bromide) (TARGET ANALYTE) (+ Urea / NaOEt) (Active Pharmaceutical Ingredient)

Click to download full resolution via product page

Caption: Synthesis of Butabarbital highlighting the target intermediate (CAS 76-71-1).

Analytical Decision Workflow
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This logic gate ensures the sample is suitable for downstream processing.

Start: Liquid Sample

chuire ATR-FTIR Spectrum]

Check 3200-3600 cm—1
(Broad OH Band?)

Check 1735 cm™*
(Strong Ester C=07?)

FAIL: Moisture/Hydrolysis
(Dry or Repurify)

Check 2800-3000 cm~1
(High Methyl/Methylene Ratio?)

No (Wrong Alkyls)

PASS: Identity Confirmed
Proceed to NMR/Assay

FAIL: Not an Ester

Click to download full resolution via product page

Caption: Logical decision tree for IR-based quality control of the intermediate.
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« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 78939, Diethyl sec-butylethylmalonate. Retrieved from [Link]

+ Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).Spectrometric Identification of
Organic Compounds. 7th Edition. John Wiley & Sons.[1][2][3][4][5] (Authoritative text on
Ester/Alkyl IR assignments).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Diethyl sec-butylethylmalonate | C13H2404 | CID 78939 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. Diethyl ethylidenemalonate | COH1404 | CID 73831 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 3. Diethyl butylmalonate | C11H2004 | CID 67244 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 4. Diethyl ethylmalonate | C9H1604 | CID 8610 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 5. Diethyl ethyl(1-methylbutyl)malonate | C14H2604 | CID 95450 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Infrared Spectroscopy of Diethyl sec-
butylethylmalonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582959/docs#technical-guide-infrared-
spectroscopy-of-diethyl-sec-butylethylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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